Cas no 20194-18-7 (Sodium benzyloxide)

• Product Name: Sodium benzyloxide
• CAS No: 20194-18-7
• MF: C₇H₇NaO
• MW: 130.119652986526
• MDL: MFCD00192444
• CID: 240848
• PubChem ID: 24863637
• Update Time: 2025-06-03

Sodium benzyloxide Chemical and Physical Properties

Names and Identifiers

• Sodium benzyloxide
• Benzenemethanol, sodiumsalt (1:1)
• sodium,phenylmethanolate
• benzyloxysodium
• sodium benzyl alcoholate
• Sodium benzyloxide solution
• SodiuM benzyloxide, 1M solution in benzyl alcohol, AcroSeal
• sodium phenylmethoxide
• sodium salt of benzyl alcohol
• LFQULJPVXNYWAG-UHFFFAOYSA-N
• NaOBn
• Sodium Phenylmethanolate
• sodium;phenylmethanolate
• SCHEMBL5865
• 20194-18-7
• DTXSID80635511
• sodium benzylate
• G86024

• MDL： MFCD00192444
• Inchi： 1S/C7H7O.Na/c8-6-7-4-2-1-3-5-7;/h1-5H,6H2;/q-1;+1
• InChI Key： LFQULJPVXNYWAG-UHFFFAOYSA-N
• SMILES： [Na+].[O-]CC1C=CC=CC=1

Computed Properties

• Exact Mass: 130.03900
• Monoisotopic Mass: 130.03945912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 59.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.077 g/mL at 25 °C
• Boiling Point: 203-205 °C
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• PSA: 23.06000
• LogP: 1.61710
• Solubility: Not determined
• Color/Form: 1.0 M in benzyl alcohol

Sodium benzyloxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314-H332
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3267 8 / PGII
• WGK Germany：3
• Hazard Category Code： 20/22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Sodium benzyloxide

Sodium Benzyloxide: A Comprehensive Overview

Sodium benzyloxide, also known by its CAS number 20194-18-7, is a versatile chemical compound with significant applications in various industries. This compound, often referred to as benzyloxy sodium salt, is widely recognized for its role in organic synthesis, pharmaceuticals, and materials science. The benzyloxy group (-O-C6H5) is a key structural feature of this compound, contributing to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have highlighted the importance of sodium benzyloxide in the preparation of biologically active molecules. Researchers have demonstrated that the benzyloxy group can be effectively utilized as a protecting group for hydroxyl functionalities during complex molecule syntheses. This has led to its increased use in the development of novel drugs and agrochemicals.

The physical and chemical properties of sodium benzyloxide make it an ideal candidate for various industrial applications. It is a white crystalline powder with a melting point of approximately 150°C. Its solubility in polar solvents such as water and ethanol facilitates its use in reaction media where precise control over reactivity is required. The compound's ability to act as a mild base has also been leveraged in peptide synthesis and other nucleophilic substitution reactions.

In the pharmaceutical industry, sodium benzyloxide has found applications in the synthesis of bioactive compounds. For instance, recent studies have explored its role in the construction of benzodiazepine derivatives, which are widely used as sedatives and anxiolytics. The benzyloxy group has been shown to enhance the pharmacokinetic properties of these drugs, making them more effective and bioavailable.

Beyond pharmaceuticals, sodium benzyloxide has also gained attention in the field of materials science. Its ability to form stable ester linkages has made it valuable in the development of biodegradable polymers and coatings. Researchers have reported that incorporating the benzyloxy group into polymer backbones can significantly improve their mechanical properties while maintaining biocompatibility.

The synthesis of sodium benzyoxide typically involves the reaction of benzyl alcohol with a strong base such as sodium hydroxide. This straightforward preparation method ensures a high yield and purity of the product, making it accessible for large-scale industrial use. Recent optimizations in this synthesis process have focused on reducing energy consumption and minimizing waste generation, aligning with global sustainability goals.

From an environmental perspective, sodium benzyoxide is considered relatively non-toxic under normal handling conditions. However, like all chemicals, proper safety precautions should be taken during storage and use to prevent exposure to sensitive environments. Its low toxicity profile has contributed to its widespread acceptance across various industries.

Looking ahead, ongoing research continues to uncover new applications for sodium benzyoxide. Its role as a building block in organic synthesis remains pivotal, with emerging applications in nanotechnology and green chemistry being actively explored. The benzyloxy group's versatility ensures that this compound will remain a cornerstone in chemical innovation for years to come.